(1S,3/'R,4/'S,4/'aS)-1,2,2/',3,3/',4,4/',9,9/',9a-Decahydro-1,1/',4α,4/',8,8/',9aα-heptahydroxy-3α,3
(1S,3/'R,4/'S,4/'aS)-1,2,2/',3,3/',4,4/',9,9/',9a-Decahydro-1,1/',4α,4/',8,8/',9aα-heptahydroxy-3α,3
Brand Name:
Vulcanchem
CAS No.:
14153-18-5
VCID:
VC0083467
InChI:
InChI=1S/C32H32O15/c1-11-9-15(33)21-24(37)19-16(46-30(21,25(11)38)28(41)44-3)7-5-13(22(19)35)14-6-8-17-20(23(14)36)27(40)31(43)18(34)10-12(2)26(39)32(31,47-17)29(42)45-4/h5-8,11-12,18,25-26,34-39,43H,9-10H2,1-4H3/t11-,12+,18+,25+,26+,30+,31+,32-/m1/s1
SMILES:
CC1CC(C2(C(=O)C3=C(C=CC(=C3O)C4=C(C5=C(C=C4)OC6(C(C(CC(=O)C6=C5O)C)O)C(=O)OC)O)OC2(C1O)C(=O)OC)O)O
Molecular Formula:
C32H32O15
Molecular Weight:
656.593
(1S,3/'R,4/'S,4/'aS)-1,2,2/',3,3/',4,4/',9,9/',9a-Decahydro-1,1/',4α,4/',8,8/',9aα-heptahydroxy-3α,3
CAS No.: 14153-18-5
Main Products
VCID: VC0083467
Molecular Formula: C32H32O15
Molecular Weight: 656.593
CAS No. | 14153-18-5 |
---|---|
Product Name | (1S,3/'R,4/'S,4/'aS)-1,2,2/',3,3/',4,4/',9,9/',9a-Decahydro-1,1/',4α,4/',8,8/',9aα-heptahydroxy-3α,3 |
Molecular Formula | C32H32O15 |
Molecular Weight | 656.593 |
IUPAC Name | methyl (3R,4S,4aS)-7-[(5S,6S,8S,8aR,10aS)-1,5,8,8a-tetrahydroxy-10a-methoxycarbonyl-6-methyl-9-oxo-5,6,7,8-tetrahydroxanthen-2-yl]-4,8,9-trihydroxy-3-methyl-1-oxo-3,4-dihydro-2H-xanthene-4a-carboxylate |
Standard InChI | InChI=1S/C32H32O15/c1-11-9-15(33)21-24(37)19-16(46-30(21,25(11)38)28(41)44-3)7-5-13(22(19)35)14-6-8-17-20(23(14)36)27(40)31(43)18(34)10-12(2)26(39)32(31,47-17)29(42)45-4/h5-8,11-12,18,25-26,34-39,43H,9-10H2,1-4H3/t11-,12+,18+,25+,26+,30+,31+,32-/m1/s1 |
Standard InChIKey | DHVUAPZQNSHFRP-UZAXJSHNSA-N |
SMILES | CC1CC(C2(C(=O)C3=C(C=CC(=C3O)C4=C(C5=C(C=C4)OC6(C(C(CC(=O)C6=C5O)C)O)C(=O)OC)O)OC2(C1O)C(=O)OC)O)O |
Last Modified | Aug 20 2021 |
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